Cas no 864713-95-1 (2-(2-Bromo-4-formylphenoxy)methylbenzonitrile)

• Product Name: 2-(2-Bromo-4-formylphenoxy)methylbenzonitrile
• CAS No: 864713-95-1
• MF: C₁₅H₁₀BrNO₂
• MW: 316.149403095245
• MDL: MFCD02629355
• CID: 3085143
• PubChem ID: 883008
• Update Time: 2025-05-26

2-(2-Bromo-4-formylphenoxy)methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-((2-Bromo-4-formylphenoxy)methyl)benzonitrile
• MFCD02629355
• Benzonitrile, 2-[(2-bromo-4-formylphenoxy)methyl]-
• 864713-95-1
• STK281582
• SR-01000235233
• ALBB-025352
• BBL026147
• H35086
• SR-01000235233-1
• 2-[(2-bromo-4-formylphenoxy)methyl]benzonitrile
• AKOS000287352
• VS-08222
• CS-0317060
• 2-(2-Bromo-4-formylphenoxy)methylbenzonitrile

• MDL： MFCD02629355
• Inchi： 1S/C15H10BrNO2/c16-14-7-11(9-18)5-6-15(14)19-10-13-4-2-1-3-12(13)8-17/h1-7,9H,10H2
• InChI Key： MBIUEJCNUUCHIV-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=O)C=CC=1OCC1C=CC=CC=1C#N

Computed Properties

• Exact Mass: 314.98949Da
• Monoisotopic Mass: 314.98949Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 50.1Ų

Additional information on 2-(2-Bromo-4-formylphenoxy)methylbenzonitrile

2-(2-Bromo-4-formylphenoxy)methylbenzonitrile: A Comprehensive Overview

The compound with CAS No. 864713-95-1, known as 2-(2-Bromo-4-formylphenoxy)methylbenzonitrile, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a brominated aromatic ring, a formyl group, and a benzonitrile moiety. The presence of these functional groups makes it a versatile building block for synthesizing advanced materials and bioactive molecules.

Recent studies have highlighted the importance of brominated aromatic compounds in drug discovery and materials science. The bromine atom in the structure of 2-(2-Bromo-4-formylphenoxy)methylbenzonitrile plays a crucial role in modulating the electronic properties of the molecule, making it an ideal candidate for applications in organic electronics. For instance, researchers have explored the use of such compounds in the development of high-performance organic semiconductors, where their ability to undergo π-π interactions is highly valued.

The formyl group attached to the aromatic ring further enhances the reactivity of this compound. This group can participate in various condensation reactions, such as the formation of imines or enol ethers, which are essential steps in the synthesis of complex organic molecules. Recent advancements in catalytic methods have enabled more efficient synthesis pathways for compounds like 2-(2-Bromo-4-formylphenoxy)methylbenzonitrile, reducing production costs and improving yield.

The benzonitrile moiety at the core of this molecule contributes to its stability and solubility properties. Cyanobenzene derivatives are widely used in pharmaceuticals due to their ability to form hydrogen bonds and their compatibility with biological systems. In a groundbreaking study published in *Nature Chemistry*, scientists demonstrated that benzonitrile-containing compounds can serve as scaffolds for designing novel antibiotics, addressing the growing threat of antibiotic resistance.

From an environmental perspective, 2-(2-Bromo-4-formylphenoxy)methylbenzonitrile has shown promise in green chemistry applications. Its ability to act as a catalyst in certain reactions reduces the need for hazardous reagents, aligning with global efforts to promote sustainable chemical processes. Researchers have also investigated its role in waste-to-energy technologies, where its thermal stability and catalytic properties are leveraged to improve energy recovery efficiency.

In conclusion, 2-(2-Bromo-4-formylphenoxy)methylbenzonitrile (CAS No. 864713-95-1) is a multifaceted compound with immense potential across diverse scientific domains. Its unique combination of functional groups and favorable chemical properties make it an invaluable tool for advancing modern chemistry and materials science. As research continues to uncover new applications for this compound, its significance in both academic and industrial settings is expected to grow exponentially.